![molecular formula C110H159N27O34S5 B1142455 SARAFOTOXIN S6B CAS No. 120972-53-4](/img/no-structure.png)
SARAFOTOXIN S6B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Sarafotoxin S6b is a vasoconstrictor peptide and a non-selective endothelin receptor agonist . It can induce contraction in isolated human coronary arteries . The Ki values of Coronary artery, Saphenous vein, and Coronary artery are 0.27, 0.55, and 19.5 nM, respectively .
Synthesis Analysis
This compound, a strong vasocontractile peptide with 21 amino acid residues containing two sets of disulfide bridges, was chemically synthesized . The retention time on a reversed-phase HPLC, lethal and vasocontractile activities of natural this compound agree with those of the synthetic [Cys1-15, Cys3-11]-sarafotoxin S6b .Molecular Structure Analysis
The structure of this compound was determined using distance and torsion angle . It is the most potent of the sarafotoxins and is the first structure of a member of the endothelin/sarafotoxin family which has been determined in pure water solvent .Chemical Reactions Analysis
The main chemical reaction associated with this compound is its ability to induce contractions in isolated human coronary arteries . This is due to its role as a non-selective endothelin receptor agonist .Physical And Chemical Properties Analysis
This compound is a highly pure, synthetic, and biologically active peptide toxin . It has a molecular weight of 2563.92 and a formula of C110H159N27O34S5 .Mechanism of Action
Safety and Hazards
Properties
120972-53-4 | |
Molecular Formula |
C110H159N27O34S5 |
Molecular Weight |
2563.93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.